Cas no 1261860-22-3 (2-Bromo-3'-fluoro-2'-(trifluoromethyl)propiophenone)

• Product Name: 2-Bromo-3'-fluoro-2'-(trifluoromethyl)propiophenone
• CAS No: 1261860-22-3
• MF: C₁₀H₇BrF₄O
• MW: 299.059596300125
• CID: 4791583
• Update Time: 2025-05-26

2-Bromo-3'-fluoro-2'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3'-fluoro-2'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H7BrF4O/c1-5(11)9(16)6-3-2-4-7(12)8(6)10(13,14)15/h2-5H,1H3
• InChI Key： HPKQVCVLCQJUFL-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1C(F)(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-3'-fluoro-2'-(trifluoromethyl)propiophenone

Introduction to 2-Bromo-3'-fluoro-2'-(trifluoromethyl)propiophenone (CAS No. 1261860-22-3) and Its Applications in Modern Chemical Biology

2-Bromo-3'-fluoro-2'-(trifluoromethyl)propiophenone, with the chemical identifier CAS No. 1261860-22-3, is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of propiophenones, which are characterized by their unique structural motif—a benzene ring connected to a carbonyl group via an ethyl side chain. The presence of bromine, fluorine, and trifluoromethyl substituents in its molecular structure endows it with distinct electronic and steric properties, making it an invaluable building block for the synthesis of complex organic molecules.

The bromine atom at the 2-position of the propiophenone core serves as a reactive handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many biologically active compounds. The fluoro group at the 3'-position introduces a electron-withdrawing effect, which can modulate the reactivity of the adjacent functional groups and influence the overall pharmacokinetic properties of derivatives. Additionally, the trifluoromethyl group at the 2'-position enhances lipophilicity and metabolic stability, key factors in drug design aimed at improving bioavailability and reducing susceptibility to degradation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from propiophenone scaffolds. The compound CAS No. 1261860-22-3 has been widely employed in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating potent kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The combination of bromine and fluorine substituents allows for precise tuning of binding affinities and selectivity, enabling researchers to fine-tune their molecular probes for high-throughput screening applications.

One notable application of 2-Bromo-3'-fluoro-2'-(trifluoromethyl)propiophenone is in the development of fluorescent probes for cellular imaging. The propiophenone moiety can be converted into fluorogenic substrates that emit light upon enzymatic cleavage or interaction with specific biomolecules. Such probes have been instrumental in elucidating signaling pathways and tracking dynamic processes within living cells. The presence of halogen atoms facilitates further derivatization into probes with enhanced photostability and improved quantum yields, making them suitable for long-term imaging studies.

The pharmaceutical industry has also leveraged this compound for designing novel antimicrobial agents. The structural features of CAS No. 1261860-22-3 contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Researchers have synthesized analogs of this compound that exhibit promising activity against multidrug-resistant strains of bacteria, highlighting its potential as a lead compound for antibiotic development. The trifluoromethyl group, in particular, has been shown to improve binding interactions with bacterial enzymes, thereby enhancing efficacy.

Advances in computational chemistry have further accelerated the exploration of derivatives derived from 2-Bromo-3'-fluoro-2'-(trifluoromethyl)propiophenone. Molecular modeling studies have revealed insights into how different substituents influence molecular interactions with biological targets. These insights have guided the rational design of new compounds with optimized pharmacological profiles. For example, virtual screening techniques have been used to identify derivatives with enhanced binding affinity for protein receptors involved in neurological disorders.

The agrochemical sector has not been left behind in harnessing the potential of this versatile compound. Derivatives of CAS No. 1261860-22-3 have been investigated as precursors to herbicides and fungicides due to their ability to inhibit key enzymes involved in plant growth regulation. The unique combination of halogenated aromatic rings provides a scaffold that can be modified to achieve selective toxicity against unwanted vegetation while minimizing environmental impact.

In conclusion, 2-Bromo-3'-fluoro-2'-(trifluoromethyl)propiophenone (CAS No. 1261860-22-3) represents a cornerstone in modern chemical biology and pharmaceutical innovation. Its structural features enable diverse functionalization strategies, making it indispensable for synthesizing bioactive molecules across multiple therapeutic areas. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to remain at the forefront of drug discovery efforts worldwide.